Cas no 1090607-96-7 (5-Fluoro-1H-indole-2-carboxylic acid prop-2-ynylamide)

• Product Name: 5-Fluoro-1H-indole-2-carboxylic acid prop-2-ynylamide
• CAS No: 1090607-96-7
• MF: C₁₂H₉FN₂O
• MW: 216.211066007614
• MDL: MFCD10671622
• CID: 4784555
• Update Time: 2025-06-12

5-Fluoro-1H-indole-2-carboxylic acid prop-2-ynylamide Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-1H-indole-2-carboxylic acid prop-2-ynylamide

• MDL： MFCD10671622
• Inchi： 1S/C12H9FN2O/c1-2-5-14-12(16)11-7-8-6-9(13)3-4-10(8)15-11/h1,3-4,6-7,15H,5H2,(H,14,16)
• InChI Key： RYILDNGQERMMPA-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C=C2)C=C1C(NCC#C)=O

Additional information on 5-Fluoro-1H-indole-2-carboxylic acid prop-2-ynylamide

Introduction to 5-Fluoro-1H-indole-2-carboxylic acid prop-2-ynylamide (CAS No. 1090607-96-7)

5-Fluoro-1H-indole-2-carboxylic acid prop-2-ynylamide, identified by its CAS number 1090607-96-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of indole derivatives, which are well-known for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a prop-2-ynylamide moiety and a fluorine substituent, contribute to its unique chemical properties and make it a subject of interest for further exploration.

The fluorine atom in the molecule is strategically positioned at the 5-position of the indole ring, which is a common substitution pattern in bioactive molecules. Fluorine substitution can significantly influence the pharmacokinetic and pharmacodynamic properties of a compound, often enhancing its metabolic stability, lipophilicity, and binding affinity to biological targets. The prop-2-ynylamide group, on the other hand, introduces a polar functional group that can interact with various biological receptors and enzymes, potentially modulating their activity.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in treating various diseases, including cancer, inflammation, and infectious disorders. The unique structural features of 5-fluoro-1H-indole-2-carboxylic acid prop-2-ynylamide make it an attractive candidate for further development as a lead compound in drug discovery.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The presence of both the carboxylic acid and the propargylamide functionalities provides multiple points for chemical modification, allowing researchers to tailor the molecule's properties for specific therapeutic applications. This flexibility is particularly valuable in medicinal chemistry, where the optimization of drug candidates often involves iterative modifications based on structural and functional data.

Recent studies have begun to explore the pharmacological profile of 5-fluoro-1H-indole-2-carboxylic acid prop-2-ynylamide in various in vitro and in vivo models. Preliminary findings suggest that this compound exhibits promising activities against certain types of cancer cells, possibly through mechanisms involving modulation of signaling pathways associated with cell growth and apoptosis. Additionally, its interactions with enzymes such as cytochrome P450 have been examined, providing insights into its potential metabolic fate and drug-drug interaction profiles.

The synthesis of this compound represents a significant achievement in organic chemistry, demonstrating the ability to construct complex molecular frameworks with high precision. The synthetic route involves multiple steps, including condensation reactions, fluorination processes, and functional group transformations. Each step is carefully optimized to ensure high yield and purity, which are critical for pharmaceutical applications. The successful synthesis of 5-fluoro-1H-indole-2-carboxylic acid prop-2-ynylamide highlights the advancements in synthetic methodologies that are enabling the creation of novel bioactive molecules.

The use of computational methods has also played a crucial role in understanding the properties and potential applications of this compound. Molecular modeling techniques allow researchers to predict how 5-fluoro-1H-indole-2-carboxylic acid prop-2-ynylamide interacts with biological targets at the atomic level. These predictions can guide experimental design and help identify optimal conditions for further optimization. Furthermore, virtual screening approaches have been employed to identify potential binding sites on target proteins, providing a rational basis for structure-based drug design.

In conclusion, 5-fluoro-1H-indole-2-carboxylic acid prop-2-ynylamide (CAS No. 1090607-96-7) is a versatile and promising compound with significant potential in pharmaceutical research. Its unique structural features, combined with its observed biological activities, make it an attractive candidate for further development as a therapeutic agent or as an intermediate in drug synthesis. As research continues to uncover new applications for this molecule, it is likely to play an important role in the advancement of modern medicine.